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Compound of Interest

Compound Name:
tert-butyl N-(4-

iodophenyl)carbamate

Cat. No.: B131921 Get Quote

For laboratory professionals engaged in research and drug development, the safe handling and

disposal of chemical reagents is a critical component of operational safety and environmental

responsibility. This document provides a detailed, step-by-step guide for the proper disposal of

tert-butyl N-(4-iodophenyl)carbamate (CAS No. 159217-89-7), ensuring compliance with

safety regulations and minimizing risk.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult your institution's specific

safety protocols and the compound's Safety Data Sheet (SDS). Personal protective equipment

(PPE) is mandatory when handling this substance and its associated waste.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety goggles or a face shield.

Lab Coat: A standard laboratory coat must be worn.

Engineering Controls: All handling and disposal activities should be performed in a well-

ventilated area, preferably within a certified chemical fume hood, to prevent inhalation of dust

or fumes.[1]
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Hazard Identification and Classification
Understanding the hazards associated with tert-butyl N-(4-iodophenyl)carbamate is

fundamental to its safe disposal. The compound is classified with several hazards, which

dictate the necessary precautions.

Hazard Classification GHS Hazard Code Description

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed.[2]

Skin Sensitization (Category 1) H317
May cause an allergic skin

reaction.[2]

Hazardous to the Aquatic

Environment, Acute Hazard

(Category 1)

H400 Very toxic to aquatic life.[2]

Skin Corrosion/Irritation

(Category 2)
H315 Causes skin irritation.[2]

Serious Eye Damage/Eye

Irritation (Category 2)
H319

Causes serious eye irritation.

[2]

Specific target organ toxicity,

single exposure (Category 3)
H335

May cause respiratory

irritation.[2]

GHS data is aggregated from multiple sources and may vary.

Step-by-Step Disposal Protocol
The required method for the disposal of tert-butyl N-(4-iodophenyl)carbamate is through an

approved hazardous waste management facility. Under no circumstances should this chemical

be disposed of down the drain or in regular solid waste, due to its high toxicity to aquatic

organisms.[1]

Waste Segregation:
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Solid Waste: Collect all solid forms of tert-butyl N-(4-iodophenyl)carbamate, including

contaminated items such as weighing papers, gloves, and disposable labware, in a

dedicated and clearly labeled hazardous waste container.

Liquid Waste: If the compound is in a solution, it must be collected in a designated, sealed

container for halogenated organic liquid waste. The container must be compatible with the

solvent used.

Container Labeling:

All waste containers must be clearly and accurately labeled with a "Hazardous Waste" tag.

The label must include the full chemical name: "tert-butyl N-(4-iodophenyl)carbamate"

and list any solvents or other chemicals present in the waste mixture.

Storage:

Store sealed waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.[1]

The storage area should have secondary containment to mitigate any potential leaks or

spills.

Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste

contractor.[1][3]

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Clear the immediate area and ensure adequate ventilation.

Containment: For solid spills, carefully sweep or vacuum the material to avoid generating

dust. For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or

diatomaceous earth).[1][4]
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Collection: Place the contained material and any contaminated cleaning supplies into a

labeled hazardous waste container.[1][4]

Decontamination: Thoroughly clean the spill area with an appropriate solvent, followed by

soap and water. All cleaning materials must also be disposed of as hazardous waste.

Experimental Workflow for Disposal
The following diagram outlines the logical workflow for the proper disposal of tert-butyl N-(4-
iodophenyl)carbamate.
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Caption: Disposal workflow for tert-butyl N-(4-iodophenyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aksci.com [aksci.com]

2. tert-butyl N-(4-iodophenyl)carbamate | C11H14INO2 | CID 2773612 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://aksci.com/sds/5343DU_SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-W002926/tert-Butyl-N-4-aminomethyl-phenyl-carbamate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b131921?utm_src=pdf-body
https://www.benchchem.com/product/b131921?utm_src=pdf-body
https://www.benchchem.com/product/b131921?utm_src=pdf-body-img
https://www.benchchem.com/product/b131921?utm_src=pdf-body
https://www.benchchem.com/product/b131921?utm_src=pdf-custom-synthesis
https://aksci.com/sds/5343DU_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/tert-butyl-N-_4-iodophenyl_carbamate
https://pubchem.ncbi.nlm.nih.gov/compound/tert-butyl-N-_4-iodophenyl_carbamate
https://www.fishersci.com/store/msds?partNumber=MO01028DA&productDescription=TERT-BUTYL+N-+4-%28AMINOME+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of tert-butyl N-
(4-iodophenyl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131921#tert-butyl-n-4-iodophenyl-carbamate-proper-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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